Cas no 843676-13-1 (Benzo[b]thiophene-2-carboxamide,N-[[4-[(4-butylphenyl)ethynyl]phenyl]methyl]-N-(2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-6-yl)-)

• Product name: Benzo[b]thiophene-2-carboxamide,N-[[4-[(4-butylphenyl)ethynyl]phenyl]methyl]-N-(2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-6-yl)-
• CAS No: 843676-13-1
• MF: C₃₈H₃₃NO₄S
• MW: 599.737929105759
• CID: 1822797

Benzo[b]thiophene-2-carboxamide,N-[[4-[(4-butylphenyl)ethynyl]phenyl]methyl]-N-(2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-6-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide,N-[[4-[(4-butylphenyl)ethynyl]phenyl]methyl]-N-(2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-6-yl)-
• Benzo[b]thiophene-2-carboxamide, N-[[4-[2-(4-butylphenyl)ethynyl]phenyl]methyl]-N-(2,2-dimethyl-4-oxo-4H-1,3-benzodioxin-6-yl)-

• Inchi： 1S/C38H33NO4S/c1-4-5-8-26-11-13-27(14-12-26)15-16-28-17-19-29(20-18-28)25-39(36(40)35-23-30-9-6-7-10-34(30)44-35)31-21-22-33-32(24-31)37(41)43-38(2,3)42-33/h6-7,9-14,17-24H,4-5,8,25H2,1-3H3
• InChI Key： PQHTYCMETNJESD-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C=C(C(N(CC1=CC=C(C#CC3=CC=C(CCCC)C=C3)C=C1)C1=CC=C3OC(C)(C)OC(=O)C3=C1)=O)S2

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 801.2±65.0 °C(Predicted)
• pka: -0.43±0.40(Predicted)